Cas no 105868-35-7 ([1,1'-Biphenyl]-4-carboxylicacid, 2',4'-dinitro-)
105868-35-7 structure
Product Name:[1,1'-Biphenyl]-4-carboxylicacid, 2',4'-dinitro-
CAS No:105868-35-7
MF:C13H12N2O2
MW:228.246582984924
CID:126879
PubChem ID:53426140
Update Time:2025-04-18
[1,1'-Biphenyl]-4-carboxylicacid, 2',4'-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-4-carboxylicacid, 2',4'-dinitro-
- 4-(2,4-Diaminophenyl)benzoic acid
- 4-(2,4-dinitrophenyl)benzoic acid
- [1,1'-Biphenyl]-4-carboxylicacid,2',4'-dinitro
- 4-(3,4-Dinitrophenyl)benzoic acid
- 105868-35-7
-
- Inchi: 1S/C13H12N2O2/c14-10-5-6-11(12(15)7-10)8-1-3-9(4-2-8)13(16)17/h1-7H,14-15H2,(H,16,17)
- InChI Key: ZRUXILPQKDPPHA-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)C1C=CC(=CC=1N)N)=O
Computed Properties
- Exact Mass: 228.09000
- Monoisotopic Mass: 228.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.7
- Topological Polar Surface Area: 89.3Ų
Experimental Properties
- PSA: 89.34000
- LogP: 3.37860
[1,1'-Biphenyl]-4-carboxylicacid, 2',4'-dinitro- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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